1-(2-methoxyphenyl)-2-[(4-methylphenyl)sulfonyl]ethanone

• IUPAC Name: 1-(2-methoxyphenyl)-2-(4-methylphenyl)sulfonylethanone
• InChI: InChI=1S/C16H16O4S/c1-12-7-9-13(10-8-12)21(18,19)11-15(17)14-5-3-4-6-16(14)20-2/h3-10H,11H2,1-2H3
• InChI Key: UNOFIBUOBMFQJW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)CC(=O)C2=CC=CC=C2OC
• Molecular Formula: C16H16O4S
• Molecular Weight: 304.4 g/mol

Description

1-(2-methoxyphenyl)-2-[(4-methylphenyl)sulfonyl]ethanone, also known as MMSE, is a synthetic compound that has been studied for its potential use in scientific research. MMSE is a ketone compound that is structurally similar to other compounds that have been found to have biological activity.

Mechanism of Action

The mechanism of action of 1-(2-methoxyphenyl)-2-[(4-methylphenyl)sulfonyl]ethanone is not fully understood, but it is thought to involve the inhibition of enzymes such as acetylcholinesterase and butyrylcholinesterase. By inhibiting these enzymes, 1-(2-methoxyphenyl)-2-[(4-methylphenyl)sulfonyl]ethanone may increase the levels of acetylcholine in the brain, which could have a range of effects on cognitive function.
Biochemical and Physiological Effects:
1-(2-methoxyphenyl)-2-[(4-methylphenyl)sulfonyl]ethanone has been found to have a range of biochemical and physiological effects. In addition to its effects on cholinesterase enzymes, it has also been found to have antioxidant and anti-inflammatory properties. These properties could make it a useful tool compound for studying the role of oxidative stress and inflammation in various disease states.

Advantages and Limitations for Lab Experiments

One advantage of 1-(2-methoxyphenyl)-2-[(4-methylphenyl)sulfonyl]ethanone as a tool compound is that it is relatively easy to synthesize and purify. It has also been found to have a range of biological activities, which could make it useful for studying a variety of disease states. However, one limitation of 1-(2-methoxyphenyl)-2-[(4-methylphenyl)sulfonyl]ethanone is that its mechanism of action is not fully understood, which could make it difficult to interpret experimental results.

Future Directions

There are a number of future directions for research on 1-(2-methoxyphenyl)-2-[(4-methylphenyl)sulfonyl]ethanone. One area of interest is the potential use of 1-(2-methoxyphenyl)-2-[(4-methylphenyl)sulfonyl]ethanone as a treatment for Alzheimer's disease. 1-(2-methoxyphenyl)-2-[(4-methylphenyl)sulfonyl]ethanone has been found to inhibit the activity of acetylcholinesterase, which is a target for current Alzheimer's disease drugs. Further research could explore the potential of 1-(2-methoxyphenyl)-2-[(4-methylphenyl)sulfonyl]ethanone as a new treatment option for Alzheimer's disease.
Another area of interest is the role of 1-(2-methoxyphenyl)-2-[(4-methylphenyl)sulfonyl]ethanone in oxidative stress and inflammation. 1-(2-methoxyphenyl)-2-[(4-methylphenyl)sulfonyl]ethanone has been found to have antioxidant and anti-inflammatory properties, which could make it a useful tool compound for studying the role of these processes in various disease states.
Conclusion:
In conclusion, 1-(2-methoxyphenyl)-2-[(4-methylphenyl)sulfonyl]ethanone is a synthetic compound that has been studied for its potential use as a tool compound in scientific research. It has a range of biological activities, including inhibition of cholinesterase enzymes and antioxidant and anti-inflammatory properties. Future research could explore the potential of 1-(2-methoxyphenyl)-2-[(4-methylphenyl)sulfonyl]ethanone as a treatment for Alzheimer's disease and its role in oxidative stress and inflammation.

Synthesis Methods

The synthesis of 1-(2-methoxyphenyl)-2-[(4-methylphenyl)sulfonyl]ethanone involves the reaction of 2-methoxybenzaldehyde with 4-methylbenzenesulfonyl chloride in the presence of a base such as potassium carbonate. The resulting product is then reduced using sodium borohydride to yield 1-(2-methoxyphenyl)-2-[(4-methylphenyl)sulfonyl]ethanone.

Scientific Research Applications

1-(2-methoxyphenyl)-2-[(4-methylphenyl)sulfonyl]ethanone has been studied for its potential use as a tool compound in scientific research. It has been found to have a range of biological activities, including inhibition of enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of the neurotransmitter acetylcholine.